Cas no 175137-70-9 (Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo-)

Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo- Properties

Names and Identifiers

• Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo-
• 2-(3-chlorobenzoyl)-3,3-bis(methylsulfanyl)prop-2-enenitrile
• 2-(3-CHLOROBENZOYL)-3,3-DI(METHYLTHIO)ACRYLONITRILE
• 2-(2,4-DINITROBENZYL)PYRIDINE
• HMS1440F08
• 3,3-BIS(METHYLTHIO)-2-(3-CHLOROBENZOYL)ACRYLONITRILE
• 175137-70-9
• Benzenepropanenitrile, alpha-[bis(methylthio)methylene]-3-chloro-beta-oxo-
• AKOS015908889
• SCHEMBL6188435
• MFCD00067893
• IDI1_014673
• FT-0608543
• CCG-254281
• DTXSID50380960
• Maybridge3_003286
• W-206128
• 2-(3-Chlorobenzoyl)-3,3-bis(methylthio)acrylonitrile
• +Expand

• InChIKey： LFTHVHSELNRTRB-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H10ClNOS2/c1-16-12(17-2)10(7-14)11(15)8-4-3-5-9(13)6-8/h3-6H,1-2H3
• SMILES： CS/C(=C(/C(C1C=CC=C(Cl)C=1)=O)\C#N)/SC

Computed Properties

• Exact Mass: 282.98900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 282.9892340g/mol
• Heavy Atom Count: 17
• Complexity: 366
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• LogP: 3.98388
• PSA: 91.46000
• Refractive Index: 1.623
• Boiling Point: 395.3°C at 760 mmHg
• Melting Point: 88 °C
• Flash Point: 192.9°C
• Density: 1.329

Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo- Security Information

• Safety Instruction： 26-36/37/39
• Risk Phrases： 20/21/22-36/37/38

Benzenepropanenitrile,a-[bis(methylthio)methylene]-3-chloro-b-oxo- Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%